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Compound of Interest

2,3-Dihydro-1,4-benzodioxin-5-
Compound Name:
ylmethanol

Cat. No.: B150970

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization data and
experimental protocols for the compound (2,3-dihydrobenzo[b]dioxin-5-yl)methanol. The
information is curated for professionals in research and drug development who require detailed
chemical and physical properties for this compound.

Core Characterization Data

(2,3-dihydrobenzo[b]dioxin-5-yl)methanol is a yellow oil under standard conditions. The
fundamental physicochemical properties of this compound are summarized in the table below,
providing a foundational dataset for laboratory and development applications.

Property Value Reference
CAS Number 274910-19-9 [1]
Molecular Formula CoH1003 [1]
Molecular Weight 166.17 g/mol [1]

Melting Point 54 °C

Boiling Point 94-97 °C at 0.28 Torr
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Synthesis Protocol

A common and effective method for the synthesis of (2,3-dihydrobenzol[b]dioxin-5-yl)methanol
involves the reduction of its corresponding carboxylic acid, 2,3-dihydrobenzo[b]dioxine-5-
carboxylic acid. Lithium aluminum hydride (LiAlH4) is a potent reducing agent suitable for this
transformation.[2][3][4][5]

Experimental Workflow: Synthesis via Reduction

The logical workflow for the synthesis of (2,3-dihydrobenzo[b]dioxin-5-yl)methanol is depicted
below. This process begins with the readily available starting material, 2,3-dihydroxybenzoic
acid, and proceeds through cyclization and subsequent reduction to yield the target alcohol.
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Synthesis Workflow

2,3-Dihydroxybenzoic Acid

Esterification
(MeOH, H2S0a4)

Methyl 2,3-dihydroxybenzoate

Cyclization
(1,2-Dibromoethane, K2COs)

Methyl 2,3-dihydrobenzo[b]dioxine-5-carboxylate

2,3-Dihydrobenzo[b]dioxine-5-carboxylic Acid

Reduction
(LiAIH4)

(2,3-dihydrobenzo[b]dioxin-5-yl)methanol

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hypothetical Signaling Pathway

(2,3-dihydrobenzo[b]dioxin-5-yl)methanol

Target Receptor

Activates

Effector Protein

(Cellular Response)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: (2,3-dihydrobenzo[b]dioxin-5-
yl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150970#2-3-dihydrobenzo-b-dioxin-5-yl-methanol-
characterization-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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